1,3,5-Trichloro-2-methylbenzene

• IUPAC Name: 1,3,5-trichloro-2-methylbenzene
• InChI: InChI=1S/C7H5Cl3/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,1H3
• InChI Key: RCTKUIOMKBEGTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)Cl)Cl
• Molecular Formula: C7H5Cl3
• DSSTOX Substance ID: DTXSID00946535
• Molecular Weight: 195.5 g/mol
• CAS RN: 23749-65-7

Description

1,3,5-Trichloro-2-methylbenzene is a chlorinated derivative of benzene where three chlorine atoms are substituted at the 1, 3, and 5 positions, and a methyl group is substituted at the 2 position of the benzene ring. This compound is structurally related to other chlorinated benzenes and has been studied for its chemical and physical properties, as well as its potential applications in various fields of chemistry.

Synthesis Analysis

The synthesis of chlorinated benzene derivatives can be complex, involving multiple steps and the use of halogenated intermediates. For example, the synthesis of 1,3,5-tris(aminomethyl)-2,4,6-triethylbenzene, a related compound, involves a practical synthetic procedure starting from benzene and proceeding through four straightforward steps, with limited chromatography required for purification . Although the exact synthesis of 1,3,5-trichloro-2-methylbenzene is not detailed in the provided papers, similar synthetic strategies may be applicable.

Molecular Structure Analysis

The molecular structure of chlorinated benzene derivatives is characterized by the presence of substituents that can influence the overall geometry and electronic distribution of the molecule. For instance, the crystal structure of 1,3,5-trichloro-2,4,6-trifluorobenzene, a compound with a similar substitution pattern, has been determined by X-ray diffraction, revealing a planar molecule with significant internal vibrations10. These structural insights are crucial for understanding the reactivity and properties of such compounds.

Chemical Reactions Analysis

Chlorinated benzene derivatives can undergo various chemical reactions, including nucleophilic aromatic substitution, as seen in the synthesis of sterically hindered phosphine derivatives from related fluorobenzene compounds . The presence of chlorine atoms can make the benzene ring more susceptible to such reactions, which can be exploited in the synthesis of more complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of chlorinated benzene derivatives are influenced by the nature and position of the substituents on the benzene ring. For example, the presence of chlorine and fluorine atoms can affect the electron density distribution, hydrogen bonding, and crystal packing of the molecule 10. These properties are important for the potential use of these compounds in materials science and other applications.

Relevant Case Studies

Case studies involving chlorinated benzene derivatives often focus on their applications in materials science, such as the use of 1,3,5-triethylbenzene scaffolds in supramolecular chemistry to preorganize binding elements and improve target binding . Additionally, the crystal structures of these compounds can reveal interesting interactions, such as hydrogen and halogen bonding, which are significant for the design of new materials .

Scientific Research Applications

Supramolecular Templates

1,3,5-Triethylbenzenes, closely related to 1,3,5-trichloro-2-methylbenzene, have been widely used as supramolecular templates to organize molecular-recognition elements. The steric-gearing effect of these templates directs the binding elements toward the same face of the central ring, increasing binding affinity. Although not directly about 1,3,5-trichloro-2-methylbenzene, this information highlights the potential of similarly structured compounds in supramolecular chemistry (Wang & Hof, 2012).

Photoreactive Cross-Linking Reagents

The study on triazidation of benzene derivatives, including 1,3,5-trichloro-2,4,6-trifluorobenzene, points to the use of such compounds in creating photoreactive cross-linking reagents for polymer chemistry. This application is essential for developing new organic magnetic materials and underscores the compound's utility in advanced material science (Chapyshev & Chernyak, 2013).

Molecular Scaffolds

1,3,5-Tris(halomethyl)-2,4,6-triethylbenzene compounds, derived from processes involving 1,3,5-trichloro-2-methylbenzene, serve as scaffolds for molecular receptors. These scaffolds are pivotal in synthesizing versatile molecular structures, illustrating the compound's role in facilitating complex chemical syntheses (Wallace et al., 2005).

Crystal Structure Engineering

Research on the crystal structures of complexes involving 1,3,5-substituted benzene derivatives reveals the importance of shape and size effects in crystal engineering. This area of study, while not directly involving 1,3,5-trichloro-2-methylbenzene, demonstrates the broader applicability of such compounds in designing materials with specific optical or electronic properties (Thallapally et al., 2000).

High-Energy Materials (HEMs)

Compounds synthesized from reactions involving 1,3,5-trichloro-2-methylbenzene, such as energetic fully-substituted polynitrobenzene derivatives, exhibit high heat of formation and are studied for their potential in high-energy materials (HEMs). This research highlights the compound's significance in developing materials with enhanced performance for energetic applications (Yang et al., 2018).

Safety And Hazards

1,3,5-Trichloro-2-methylbenzene is classified as having acute oral toxicity and is harmful if swallowed. It is also toxic to aquatic life with long-lasting effects. In case of contact with skin or eyes, or if swallowed, immediate medical assistance is advised.